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Compound of Interest

2-Furanacryloyl-phenylalanyl-
glycyl-glycine

Cat. No.: B1336294

Compound Name:

An In-depth Technical Guide to the Chemical Properties of 2-Furanacryloyl-phenylalanyl-
glycyl-glycine (FAPGG)

This guide provides a comprehensive overview of the chemical and biological properties of 2-
Furanacryloyl-phenylalanyl-glycyl-glycine (FAPGG), a chromogenic substrate widely
utilized in the study of angiotensin-converting enzyme (ACE). Tailored for researchers,
scientists, and professionals in drug development, this document details the compound's core
characteristics, experimental applications, and its role in the context of the renin-angiotensin
system.

Core Chemical Properties

FAPGG is a synthetic tripeptide derivative specifically designed for the continuous
spectrophotometric assay of ACE activity.[1][2] Its chemical structure allows for enzymatic
cleavage, which can be monitored by a change in absorbance.

Table 1: General Chemical Properties of FAPGG
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Property Value Source
CAS Number 64967-39-1 [1]
Molecular Formula C20H21N306 [1]
Molecular Weight 399.4 g/mol [1]

FA-Phe-Gly-Gly-OH, N-[3-(2-
Synonyms [1]
Furyl)acryloyl]-Phe-Gly-Gly

Solubility and Stability

Proper handling and storage of FAPGG are crucial for maintaining its activity as a substrate.

Table 2: Solubility and Storage of FAPGG

Parameter Details Source

Soluble in 1 M ammonium
hydroxide (NH4OH) at a

Solubility concentration of 50 mg/mL, [3]
resulting in a clear to slightly

turbid, yellow solution.

Stock solutions should be
stored at -80°C for up to 6

Storage Conditions months or at -20°C for up to 1 [4]
month. It is critical to protect

the compound from light.

Role as an ACE Substrate

FAPGG serves as a specific substrate for angiotensin-converting enzyme.[4] ACE hydrolyzes
FAPGG into N-[3-(2-furyl)acryloyl]-phenylalanine (FAP) and glycyl-glycine (Gly-Gly).[5] This
enzymatic reaction leads to a decrease in absorbance at 340 nm, which is directly proportional
to the ACE activity in the sample.[5][6] This characteristic makes FAPGG a valuable tool for
screening ACE inhibitors.[4]
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Table 3: Kinetic Parameters of FAPGG with ACE

Parameter Value Source
Km 2546 x 104 M [4]
Ki 2546 x 1074 M [4]

Experimental Protocols

The following section outlines a typical methodology for an ACE inhibition assay using FAPGG.

Spectrophotometric ACE Inhibition Assay

This protocol is a synthesis of methodologies described in the cited literature.[4][5][7]
Materials:

» 2-Furanacryloyl-phenylalanyl-glycyl-glycine (FAPGG) substrate solution (e.g., 0.8 mM in
a suitable buffer)

e Angiotensin-Converting Enzyme (ACE) from rabbit lung

o Tris-HCI buffer (e.g., 50 mM, pH 7.5) containing NacCl (e.g., 0.3 M)
o Test compounds (potential ACE inhibitors)

» Ethylenediaminetetraacetic acid (EDTA) solution (e.g., 100 mM)

e Spectrophotometer capable of reading at 340 nm

o Temperature-controlled cuvette holder (37°C)

Procedure:

» Prepare Reagents: Dissolve FAPGG in the Tris-HCI buffer to the desired final concentration
(e.g., 0.8 mM). Prepare solutions of ACE and test compounds in the same buffer.
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e Assay Setup: In a cuvette, combine the FAPGG substrate solution and the test compound
solution (or buffer for control).

« Initiate Reaction: Add the ACE solution to the cuvette to initiate the enzymatic reaction.
 Incubation: Incubate the reaction mixture at 37°C.

o Measurement: Monitor the decrease in absorbance at 340 nm over a set period (e.g., 30
minutes). The rate of decrease is proportional to ACE activity.

o Reaction Termination (for fixed-time assays): Add EDTA solution to stop the reaction.

o Data Analysis: Calculate the rate of FAPGG hydrolysis. For inhibitor screening, compare the
rate in the presence of the test compound to the control rate to determine the percent
inhibition.

Signaling Pathway and Experimental Workflow

FAPGG is utilized to probe the activity of ACE within the broader context of the Renin-
Angiotensin System (RAS), a critical regulator of blood pressure.
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Caption: Role of FAPGG in the Renin-Angiotensin System.
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The following diagram illustrates a typical experimental workflow for assessing ACE inhibition
using FAPGG.
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Caption: ACE Inhibition Assay Workflow using FAPGG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1336294?utm_src=pdf-custom-synthesis
https://www.biochempartner.com/reference-231416
https://www.pubcompare.ai/product/XLG1NZcByx5TsEHUMuau/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3289596_EN.htm
https://www.medchemexpress.com/n-3-2-furyl-acryloyl-phe-gly-gly.html
https://sorachim.com/wp-content/uploads/2021/11/ACE-101L.pdf
https://www.researchgate.net/figure/FAPGG-hydrolysis-proportional-to-angiotensin-I-conversion-A-representative-ACE-activity_fig2_261292476
https://www.researchgate.net/publication/8542005_Modification_of_the_furanacryloyl-L-phenylalanylglycylglycine_assay_for_determination_of_angiotensin-I-converting_enzyme_inhibitory_activity
https://www.benchchem.com/product/b1336294#2-furanacryloyl-phenylalanyl-glycyl-glycine-chemical-properties
https://www.benchchem.com/product/b1336294#2-furanacryloyl-phenylalanyl-glycyl-glycine-chemical-properties
https://www.benchchem.com/product/b1336294#2-furanacryloyl-phenylalanyl-glycyl-glycine-chemical-properties
https://www.benchchem.com/product/b1336294#2-furanacryloyl-phenylalanyl-glycyl-glycine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1336294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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